N~1~-(2,5-dimethylphenyl)-N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)alaninamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-(4-ethoxy-N-methylsulfonylanilino)propanamide
• InChI: InChI=1S/C20H26N2O4S/c1-6-26-18-11-9-17(10-12-18)22(27(5,24)25)16(4)20(23)21-19-13-14(2)7-8-15(19)3/h7-13,16H,6H2,1-5H3,(H,21,23)
• InChI Key: SVGWRSIBEUEALJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(C(C)C(=O)NC2=C(C=CC(=C2)C)C)S(=O)(=O)C
• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol

Description

N~1~-(2,5-dimethylphenyl)-N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)alaninamide, also known as DMEA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. DMEA belongs to the class of selective androgen receptor modulators (SARMs), which are compounds that bind to androgen receptors in the body and selectively modulate their activity.

Mechanism of Action

N~1~-(2,5-dimethylphenyl)-N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)alaninamide works by selectively binding to androgen receptors in the body, which are responsible for regulating the activity of certain genes involved in muscle growth and development. By binding to these receptors, this compound can increase the activity of these genes, leading to increased muscle growth and strength.
Biochemical and Physiological Effects
In addition to its effects on muscle growth and strength, this compound has also been found to have other biochemical and physiological effects in the body. For example, it has been shown to increase bone density, improve insulin sensitivity, and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N~1~-(2,5-dimethylphenyl)-N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)alaninamide in lab experiments is its selectivity for androgen receptors in muscle tissue, which allows researchers to study the effects of androgen receptor activation specifically in muscle cells. However, one limitation of using this compound is that it is a relatively new compound and its long-term safety and efficacy have not yet been fully established.

Future Directions

There are several potential future directions for research on N~1~-(2,5-dimethylphenyl)-N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)alaninamide. One area of interest is its potential use in the treatment of conditions such as osteoporosis and other bone disorders, due to its ability to increase bone density. Additionally, further research is needed to fully understand the long-term safety and efficacy of this compound, as well as its potential applications in other areas of medicine.

Scientific Research Applications

N~1~-(2,5-dimethylphenyl)-N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)alaninamide has been the subject of several scientific studies due to its potential applications in the field of medicine. One of the main areas of research has been its potential use in the treatment of muscle wasting and other conditions that result in the loss of muscle mass. This compound has been found to selectively bind to androgen receptors in muscle tissue, leading to increased muscle growth and strength.